Cas no 61769-99-1 (2-Pyrimidinamine, 4,6-dichloro-N,N-dimethyl-5-phenyl-)

• Product Name: 2-Pyrimidinamine, 4,6-dichloro-N,N-dimethyl-5-phenyl-
• CAS No: 61769-99-1
• MF: C₁₂H₁₁Cl₂N₃
• MW: 268.141840219498
• CID: 466833
• PubChem ID: 12331516
• Update Time: 2025-04-19

2-Pyrimidinamine, 4,6-dichloro-N,N-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4,6-dichloro-N,N-dimethyl-5-phenyl-
• 4,6-dichloro-N,N-dimethyl-5-phenylpyrimidin-2-amine
• DTXSID50490619
• AKOS014766042
• 61769-99-1

• Inchi： 1S/C12H11Cl2N3/c1-17(2)12-15-10(13)9(11(14)16-12)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： YPHGBYUOWHBNAH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)N(C)C)Cl)C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.03323
• Monoisotopic Mass: 267.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02